Cas no 5391-65-1 (1-Phenylhexan-3-amine)

1-Phenylhexan-3-amine is a chiral amine compound featuring a phenyl group attached to a hexylamine backbone at the third carbon position. This structure makes it a valuable intermediate in organic synthesis, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its amine functionality allows for further derivatization, enabling the formation of amides, imines, or other nitrogen-containing compounds. The phenyl group enhances lipophilicity, which can be advantageous in designing bioactive molecules with improved membrane permeability. The compound’s defined molecular architecture offers precise control in stereoselective reactions, making it useful in asymmetric synthesis. Proper handling and storage under inert conditions are recommended to maintain stability.

1-Phenylhexan-3-amine structure

Product Name:1-Phenylhexan-3-amine

CAS No:5391-65-1

MF:C₁₂H₁₉N

MW:177.28596329689

MDL:MFCD11655387

CID:4654773

PubChem ID:43370446

Update Time:2025-10-05

1-Phenylhexan-3-amine Chemical and Physical Properties

Names and Identifiers

- 1-phenylhexan-3-amine
- Z1258578145
- 1-Phenylhexan-3-amine
- MDL： MFCD11655387
- Inchi： 1S/C12H19N/c1-2-6-12(13)10-9-11-7-4-3-5-8-11/h3-5,7-8,12H,2,6,9-10,13H2,1H3
- InChI Key： VPRXVPWWCRIOJJ-UHFFFAOYSA-N
- SMILES： NC(CCC)CCC1C=CC=CC=1

Computed Properties

Exact Mass: 177.151749610g/mol
Monoisotopic Mass: 177.151749610g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 5
Complexity: 116
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 26

1-Phenylhexan-3-amine Pricemore >>

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